Cas no 1698117-49-5 (2-Bromo-4-methyl-5-nitrobenzoic acid)

• Product Name: 2-Bromo-4-methyl-5-nitrobenzoic acid
• CAS No: 1698117-49-5
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• CID: 5003026
• PubChem ID: 118994449
• Update Time: 2025-10-29

2-Bromo-4-methyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methyl-5-nitrobenzoic acid

• Inchi： 1S/C8H6BrNO4/c1-4-2-6(9)5(8(11)12)3-7(4)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： VIOCYPKFZICVGV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1

Additional information on 2-Bromo-4-methyl-5-nitrobenzoic acid

2-Bromo-4-methyl-5-nitrobenzoic Acid: A Comprehensive Overview

2-Bromo-4-methyl-5-nitrobenzoic acid, with the CAS number 1698117-49-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, methyl, and nitro groups at specific positions. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 2-bromo-4-methyl-5-nitrobenzoic acid involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and nitration processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, ensuring its reliability for large-scale production and research purposes. The compound's stability under various conditions has also been extensively studied, making it suitable for use in diverse chemical environments.

One of the most notable applications of 2-bromo-4-methyl-5-nitrobenzoic acid is in the field of pharmaceutical research. The presence of the bromine atom and nitro group in its structure allows for potential interactions with biological systems, making it a promising candidate for drug development. Recent studies have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-bromo-4-methyl-5-nitrobenzoic acid has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area, porosity, and catalytic activity, making them valuable for applications in gas storage, catalysis, and sensing technologies.

The chemical reactivity of 2-bromo-4-methyl-5-nitrobenzoic acid is another area that has been extensively investigated. Researchers have explored its participation in various organic reactions, including coupling reactions, oxidation-reduction processes, and nucleophilic aromatic substitution. These studies have provided insights into the compound's reactivity trends and have paved the way for its use as an intermediate in the synthesis of more complex molecules.

From an environmental perspective, the biodegradability and toxicity of 2-bromo-4-methyl-5-nitrobenzoic acid have been assessed to ensure its safe handling and disposal. Studies indicate that under controlled conditions, the compound undergoes biodegradation through microbial action, minimizing its environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-bromo-4-methyl-5-nitrobenzoic acid, with CAS number 1698117-49-5, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industries alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.